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Compound of Interest

Compound Name: Nonoxinol

Cat. No.: B1679842

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling Nonoxynol-9, including personal protective equipment (PPE),
operational plans, and disposal procedures.

Personal Protective Equipment (PPE)

When handling Nonoxynol-9, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category

Item

Specifications and
Remarks

Eye Protection

Safety Goggles or Face Shield

Essential to protect against
splashes, as Nonoxynol-9 can
cause severe eye irritation and

potential chemical burns.[1][2]

Hand Protection

Chemical-resistant gloves

Wear impervious gloves.[3]
Gloves should be inspected
before use and disposed of
properly after handling.[3]
Wash hands thoroughly after
handling.[2][4]

Body Protection

Protective Clothing/Gown

Wear suitable protective
clothing to prevent skin
contact.[1] In case of
contamination, remove and
wash contaminated clothing

before reuse.[5][4]

Respiratory Protection

Suitable respiratory equipment

Use in case of insufficient
ventilation to avoid breathing in

mist, vapor, or spray.[1][5]

Operational Plan for Handling Nonoxynol-9

A systematic approach to handling Nonoxynol-9 in a laboratory setting is critical to maintaining

a safe environment.

Pre-Handling Preparations

e Ventilation: Ensure adequate exhaust ventilation or other engineering controls are in place to

maintain airborne concentrations of vapors below their threshold limit value.[1]

e Equipment Check: Inspect all PPE for integrity before use.
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o Emergency Equipment: Confirm that safety showers and eyewash stations are readily
accessible and operational.

Handling Procedures

e Avoid Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing mist, gas, or
vapors.[5]

» Dispensing: When dispensing, do so in a well-ventilated area.
e Mixing: When creating solutions, add Nonoxynol-9 to the solvent slowly to avoid splashing.

e Heating: Be aware that Nonoxynol-9 may be combustible at high temperatures.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.integraclear.com/msds/N802_26021_101.pdf
https://hmdb.ca/system/metabolites/msds/000/014/343/original/HMDB15680.pdf?1358895100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

@Adequate Ve@

Inspect Personal Protective E@

'

Verify Emergency Equipment A@

Hangling
y

E bupenseana

i e

Post-H

andling

=

& Remoe

!

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b1679842?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling of Nonoxynol-9 from preparation to post-handling
procedures.

Disposal Plan

Proper disposal of Nonoxynol-9 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Disposal: Dispose of contents and containers in accordance with all local, state, and
federal governmental regulations.[5]

o Contaminated PPE: Used gloves and other disposable PPE should be collected in a
designated, sealed container and disposed of as chemical waste.

o Spills: In the event of a spill, use personal protective equipment.[3] For large spills, evacuate
personnel to a safe area.
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Assess Spill Size and Risk
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Caption: Decision-making process for responding to a Nonoxynol-9 spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1679842?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

The following table provides a summary of relevant quantitative data for Nonoxynol-9.

Data Point Value Species Reference
Oral LD50 1410 mg/kg Rat [1]
Oral LD50 4290 mg/kg Mouse [1]
Dermal LD50 2830 mg/kg Rabbit [1]
Flash Point 279°C (534.2°F) Open Cup [1]

First-Aid Procedures

Immediate and appropriate first-aid is critical in the event of exposure.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Get medical attention immediately.[2]

» Skin Contact: In case of contact, immediately flush skin with plenty of water.[S] Remove
contaminated clothing and shoes. Get medical attention if irritation develops.[2][5]

« Inhalation: If inhaled, remove to fresh air.[2][5] If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel.[2] Never
give anything by mouth to an unconscious person.[1][2] If large quantities of this material are
swallowed, call a physician immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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